1-(2,2-Difluorocyclopropyl)-1H-pyrazole

• IUPAC Name: 1-(2,2-difluorocyclopropyl)pyrazole
• InChI: InChI=1S/C6H6F2N2/c7-6(8)4-5(6)10-3-1-2-9-10/h1-3,5H,4H2
• InChI Key: GUDUFEDHFGENRJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1(F)F)N2C=CC=N2
• Molecular Formula: C6H6F2N2
• Molecular Weight: 144.12 g/mol

Description

1-(2,2-Difluorocyclopropyl)-1H-pyrazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. It is a cyclopropyl-containing pyrazole derivative that has been shown to exhibit promising biological activity. The compound has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.

Scientific Research Applications

Synthesis Techniques and Chemical Applications

• Efficient Synthesis Methods

  The synthesis of fluorinated pyrazoles, including derivatives similar to 1-(2,2-Difluorocyclopropyl)-1H-pyrazole, can be achieved efficiently using organofluorosilicon building blocks. This method is applicable to a wide range of derivatives, including aromatic, aliphatic, and carbohydrate derivatives, highlighting its versatility and importance in chemical synthesis (Bouillon et al., 2001).

• Synthesis and Characterization of Derivatives

  A study on the synthesis and characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno[1,2-c]pyrazol-4(1H)-one, a closely related compound, demonstrates the potential of pyrazoles in various industrial applications, including medicinal chemistry (Lam et al., 2022).

• Building Block Synthesis

  An approach for developing 1-hetaryl-2,2-difluorocyclopropane building blocks for pyrazole derivatives highlights the synthetic feasibility and diverse applications of such compounds in various fields (Nosik et al., 2019).

Biological and Pharmacological Applications

• Biological Activities

  Pyrazole compounds, including 1H-pyrazoles, exhibit a wide range of biological activities. They have been synthesized for their potential hypoglycemic, analgesic, anti-inflammatory, antimicrobial, and antitumor properties. This makes them significant in the rational design of new small molecule drugs (Küçükgüzel & Şenkardeş, 2015).

• Antioxidant Potential

  Some pyrazole derivatives exhibit antioxidant properties. A study on heterocyclic compounds containing pyrazole moieties showed significant antioxidant activity, which could have implications in the development of new therapeutic agents (Kaddouri et al., 2020).

• Antiproliferative Agents

  Novel pyrazole derivatives have been investigated for their potential as antiproliferative agents, particularly in the context of cancer treatment. These compounds have shown significant cytotoxic effects against various cancer cell lines, indicating their potential in cancer therapy (Ananda et al., 2017).